Cas no 1187169-51-2 (4-(2,4-Difluorobenzoyl)-2-methylpyridine)
4-(2,4-Difluorobenzoyl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-Difluorobenzoyl)-2-methylpyridine
- (2,4-Difluorophenyl)(2-methylpyridin-4-yl)methanone
- BC4716042
-
- Inchi: 1S/C13H9F2NO/c1-8-6-9(4-5-16-8)13(17)11-3-2-10(14)7-12(11)15/h2-7H,1H3
- InChI Key: SMWCIMMATRWERL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(C1C=CN=C(C)C=1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Topological Polar Surface Area: 30
4-(2,4-Difluorobenzoyl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203500-1g |
4-(2,4-Difluorobenzoyl)-2-methylpyridine |
1187169-51-2 | 97% | 1g |
£554.00 | 2022-02-28 | |
| Fluorochem | 203500-2g |
4-(2,4-Difluorobenzoyl)-2-methylpyridine |
1187169-51-2 | 97% | 2g |
£837.00 | 2022-02-28 | |
| Fluorochem | 203500-5g |
4-(2,4-Difluorobenzoyl)-2-methylpyridine |
1187169-51-2 | 97% | 5g |
£1702.00 | 2022-02-28 | |
| TRC | D093170-250mg |
4-(2,4-Difluorobenzoyl)-2-methylpyridine |
1187169-51-2 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D093170-500mg |
4-(2,4-Difluorobenzoyl)-2-methylpyridine |
1187169-51-2 | 500mg |
$ 735.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648304-1g |
(2,4-Difluorophenyl)(2-methylpyridin-4-yl)methanone |
1187169-51-2 | 98% | 1g |
¥5785.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648304-5g |
(2,4-Difluorophenyl)(2-methylpyridin-4-yl)methanone |
1187169-51-2 | 98% | 5g |
¥14204.00 | 2024-08-09 |
4-(2,4-Difluorobenzoyl)-2-methylpyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(2,4-Difluorobenzoyl)-2-methylpyridine
4-(2,4-Difluorobenzoyl)-2-methylpyridine: An Overview of CAS No. 1187169-51-2
4-(2,4-Difluorobenzoyl)-2-methylpyridine (CAS No. 1187169-51-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,4-difluorobenzoyl group and a methyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of diseases such as cancer and neurological disorders.
The synthesis of 4-(2,4-Difluorobenzoyl)-2-methylpyridine typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 2,4-difluorobenzoyl chloride with 2-methylpyridine in the presence of a base such as triethylamine. This reaction is typically carried out in an inert atmosphere to ensure high yields and purity. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.
In recent years, 4-(2,4-Difluorobenzoyl)-2-methylpyridine has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that 4-(2,4-Difluorobenzoyl)-2-methylpyridine can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.
The mechanism of action of 4-(2,4-Difluorobenzoyl)-2-methylpyridine is not yet fully understood, but several hypotheses have been proposed based on preliminary studies. One hypothesis suggests that the compound may interact with specific protein targets involved in cell signaling pathways, leading to the modulation of gene expression and cellular processes. Another hypothesis proposes that the fluorinated substituents on the benzoyl group may enhance the compound's ability to penetrate cell membranes and reach intracellular targets.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-Difluorobenzoyl)-2-methylpyridine in humans. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further research is needed to fully assess its therapeutic potential and to optimize its formulation for clinical use.
In addition to its potential therapeutic applications, 4-(2,4-Difluorobenzoyl)-2-methylpyridine has also been explored for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of novel derivatives with enhanced pharmacological properties.
The environmental impact of 4-(2,4-Difluorobenzoyl)-2-methylpyridine is another area of ongoing research. Studies have shown that proper disposal and handling practices are essential to minimize any potential environmental risks associated with this compound. Efforts are being made to develop more sustainable synthesis methods that reduce waste and energy consumption while maintaining high yields and purity.
In conclusion, 4-(2,4-Difluorobenzoyl)-2-methylpyridine (CAS No. 1187169-51-2) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.
1187169-51-2 (4-(2,4-Difluorobenzoyl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)